Methimazole-d3
Methimazole-d3
Methimazole-d3 is intended for use as an internal standard for the quantification of methimazole by GC- or LC-MS. Methimazole is an inhibitor of thyroid hormone synthesis. It is a substrate for thyroid peroxidase that traps oxidized iodide, preventing its use by thyroglobulin for thyroid hormone synthesis. Methimazole (0.4 mg/kg) inhibits the absorption of radiolabeled iodide by the thyroid gland in rats by 80.9%.3 It reduces the incidence of lymphocytic thyroiditis in the insulin-dependent type 1 diabetic BB/W rat. Methimazole has been used to induce hypothyroidism in mice. Formulations containing methimazole have been used in the treatment of hyperthyroidism.
Brand Name:
Vulcanchem
CAS No.:
1160932-07-9
VCID:
VC0021087
InChI:
InChI=1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7)/i1D3
SMILES:
CN1C=CNC1=S
Molecular Formula:
C4H6N2S
Molecular Weight:
117.19 g/mol
Methimazole-d3
CAS No.: 1160932-07-9
Cat. No.: VC0021087
Molecular Formula: C4H6N2S
Molecular Weight: 117.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methimazole-d3 is intended for use as an internal standard for the quantification of methimazole by GC- or LC-MS. Methimazole is an inhibitor of thyroid hormone synthesis. It is a substrate for thyroid peroxidase that traps oxidized iodide, preventing its use by thyroglobulin for thyroid hormone synthesis. Methimazole (0.4 mg/kg) inhibits the absorption of radiolabeled iodide by the thyroid gland in rats by 80.9%.3 It reduces the incidence of lymphocytic thyroiditis in the insulin-dependent type 1 diabetic BB/W rat. Methimazole has been used to induce hypothyroidism in mice. Formulations containing methimazole have been used in the treatment of hyperthyroidism. |
|---|---|
| CAS No. | 1160932-07-9 |
| Molecular Formula | C4H6N2S |
| Molecular Weight | 117.19 g/mol |
| IUPAC Name | 3-(trideuteriomethyl)-1H-imidazole-2-thione |
| Standard InChI | InChI=1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7)/i1D3 |
| Standard InChI Key | PMRYVIKBURPHAH-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1C=CNC1=S |
| SMILES | CN1C=CNC1=S |
| Canonical SMILES | CN1C=CNC1=S |
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